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Compound of Interest

Compound Name: 17-Hydroxyheptadecanoic acid

Cat. No.: B084097

Essential Safety and Handling Guide for 17-
Hydroxyheptadecanoic Acid

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is of paramount importance. This guide provides essential safety and
logistical information for handling 17-Hydroxyheptadecanoic acid, focusing on personal
protective equipment, operational procedures, and disposal plans to ensure a safe laboratory
environment.

Hazard Identification

17-Hydroxyheptadecanoic acid (CAS 13099-34-8) is classified with the following hazards:
e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is crucial to minimize exposure and ensure
safety when handling 17-Hydroxyheptadecanoic acid. The following table summarizes the
required PPE.
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PPE Category Item Specification Rationale
) Protects against
Chemical splash _
) ) potential splashes that
Eye Protection Safety Goggles goggles meeting ANSI

Z87.1 standards.[2]

can cause serious eye

irritation.[1]

Face Shield

Recommended when
handling larger
quantities or when
there is a significant

risk of splashing.[2][3]

Provides full-face
protection from

splashes.[3]

Hand Protection

Disposable Nitrile

Gloves

Good protection
against a broad range
of chemicals for

incidental contact.[2]

[3]

Prevents skin contact,
which can cause

irritation.[1]

Body Protection

Laboratory Coat

Along-sleeved lab
coat is mandatory to
protect skin and

clothing.

Protects skin and
personal clothing from

contamination.[4]

Chemical-Resistant

Apron

Recommended when
working with larger
quantities or when
there is a higher risk

of splashes.[2]

Provides an additional
layer of protection
against spills and

splashes.

Respiratory Protection

Chemical Fume Hood

All handling of 17-
Hydroxyheptadecanoi
c acid in solid or
solution form should
be conducted in a
certified chemical
fume hood.[2]

Prevents inhalation of
dust or aerosols that
may cause respiratory

irritation.[1]
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An N95 or higher
particulate respirator

may be necessary ifa  Protects against the
NIOSH-approved

Respirator

fume hood is not inhalation of fine
available or if particles.[4]
significant dust is

generated.[3][4]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for maintaining a safe environment when
working with 17-Hydroxyheptadecanoic acid.

e Preparation:

o Ensure that the designated work area, typically a chemical fume hood, is clean and
uncluttered.[4]

o Verify that an emergency eyewash station and safety shower are readily accessible.[4]
o Don all required personal protective equipment as outlined in the table above.

o Gather all necessary materials, including the chemical, solvents, glassware, and
designated waste containers, before beginning the experiment.[2]

» Weighing:

o If weighing the solid compound, perform this task within the fume hood to minimize the
generation and inhalation of dust.[2][4]

o Use a tared weigh paper or container to handle the solid material.[2]
e Dissolving:

o When preparing solutions, slowly add the 17-Hydroxyheptadecanoic acid to the solvent
to prevent splashing.[2] 17-Hydroxyheptadecanoic acid is soluble in chloroform and
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ethyl ether, and soluble in ethanol upon heating.[5]
o If sonication is required to aid dissolution, ensure the container is properly sealed.[6]

e Post-Handling:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.[2]

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed last and disposed of immediately.[2]

o Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1][2]
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Experimental Workflow for Handling 17-Hydroxyheptadecanoic Acid

1. Preparation
- Clean fume hood
- Check safety equipment
- Don PPE
- Gather materials

l

2. Weighing
- Perform in fume hood
- Use tared container

'

3. Dissolving
- Add acid to solvent slowly
- Seal if sonicating

l

4. Post-Handling
- Decontaminate work area
- Doff PPE correctly
- Wash hands

Click to download full resolution via product page

Experimental workflow for handling 17-Hydroxyheptadecanoic acid.

Disposal Plan

Proper disposal of chemical waste is critical to protect personnel and the environment.

» Waste Segregation:

o All solid and liquid waste containing 17-Hydroxyheptadecanoic acid should be collected

in a designated, labeled, and sealed hazardous waste container.[2]
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o Separate solid waste (e.g., contaminated gloves, weigh papers) from liquid waste.[4]

o Container Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "17-
Hydroxyheptadecanoic acid".

o Storage:

o Store waste containers in a designated, secure area away from general laboratory traffic,
pending pickup by environmental health and safety personnel.[4]

e Disposal:

o Dispose of the waste in accordance with local, state, and federal regulations.[1] Do not
pour down the drain.[7]

o For small amounts of acidic waste without other hazardous characteristics, neutralization
by trained personnel may be an option, but this should be done with extreme caution and
in accordance with institutional guidelines.[7] Given the listed hazards of 17-
Hydroxyheptadecanoic acid, disposal as hazardous waste is the recommended route.

Chemical waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. benchchem.com [benchchem.com]

3. leelinework.com [leelinework.com]

4. benchchem.com [benchchem.com]

5. caymanchem.com [caymanchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_hydroxy_7_oxo_7_phenylheptanamide.pdf
https://www.benchchem.com/product/b084097?utm_src=pdf-body
https://www.benchchem.com/product/b084097?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_hydroxy_7_oxo_7_phenylheptanamide.pdf
https://file.medchemexpress.com/batch_PDF/HY-124282/17-Hydroxyheptadecanoic-acid-SDS-MedChemExpress.pdf
https://ehs.cornell.edu/book/export/html/1304
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b084097?utm_src=pdf-body
https://www.benchchem.com/product/b084097?utm_src=pdf-body
https://www.benchchem.com/product/b084097?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-124282/17-Hydroxyheptadecanoic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_hydroxy_7_oxo_7_phenylheptanamide.pdf
https://www.caymanchem.com/product/24650/17-hydroxy-heptadecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. benchchem.com [benchchem.com]
e 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 17-
Hydroxyheptadecanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084097#personal-protective-equipment-for-handling-
17-hydroxyheptadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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